molecular formula C10H18ClN B6197907 3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride, Mixture of diastereomers CAS No. 2694728-29-3

3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride, Mixture of diastereomers

Cat. No.: B6197907
CAS No.: 2694728-29-3
M. Wt: 187.7
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Description

3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride, Mixture of diastereomers, is a chemical compound with the molecular formula C10H18ClN.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride typically involves multiple steps, including the formation of the cyclobutane ring, introduction of the ethynyl group, and subsequent amination. Specific reaction conditions, such as temperature, pressure, and choice of solvents, play a crucial role in the efficiency and yield of the synthesis.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the scalability and cost-effectiveness of the production process.

Chemical Reactions Analysis

Types of Reactions

3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into different amine derivatives.

    Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate substitution reactions. Reaction conditions such as temperature, solvent choice, and reaction time are critical for achieving desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce different amine derivatives. Substitution reactions can result in a variety of functionalized compounds .

Scientific Research Applications

3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride has several scientific research applications, including:

    Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic applications, including drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride include:

  • 3-tert-butyl-1-ethynylcyclobutan-1-amine
  • 3-tert-butyl-1-ethynylcyclobutan-1-amine acetate
  • 3-tert-butyl-1-ethynylcyclobutan-1-amine sulfate

Uniqueness

What sets 3-tert-butyl-1-ethynylcyclobutan-1-amine hydrochloride apart from similar compounds is its unique combination of the tert-butyl, ethynyl, and cyclobutanamine moieties, which confer distinct chemical and physical properties. These properties make it particularly valuable in specific research and industrial applications.

Properties

CAS No.

2694728-29-3

Molecular Formula

C10H18ClN

Molecular Weight

187.7

Purity

95

Origin of Product

United States

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